4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-[4-(trifluoromethoxy)phenyl]benzoic acid
• InChI: InChI=1S/C14H8ClF3O3/c15-9-3-6-11(13(19)20)12(7-9)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key: VZOVKRKRANOLJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CC(=C2)Cl)C(=O)O)OC(F)(F)F
• Molecular Formula: C14H8ClF3O3
• DSSTOX Substance ID: DTXSID10691802
• Molecular Weight: 316.66 g/mol
• CAS RN: 1261653-33-1

Description

4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid (4-C2TFPBA) is a white crystalline solid with a molecular weight of 320.6 g/mol. It is a chlorinated aromatic compound that has been used in a variety of scientific research applications, including as a reactant in organic synthesis, as a reagent for the preparation of pharmaceuticals, and as a biological probe for studying the structure and function of proteins.

Scientific Research Applications

4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including as a reactant in organic synthesis, as a reagent for the preparation of pharmaceuticals, and as a biological probe for studying the structure and function of proteins. In addition, it has been used to study the binding of drugs to proteins, as well as to study the interaction of proteins with small molecules.

Mechanism of Action

4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% acts as an inhibitor of enzymes involved in the metabolism of drugs and other molecules. It binds to the active site of the enzyme and blocks the binding of the substrate, thus preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been found to inhibit the activity of enzymes involved in the metabolism of drugs and other molecules. In addition, it has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other molecules.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, it is relatively non-toxic and does not interfere with other biochemical processes. However, the low solubility of 4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% in aqueous solutions can limit its use in some experiments.

Future Directions

Future research could focus on the development of more efficient and selective syntheses of 4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%. Additionally, further research could be done to explore the potential applications of 4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% in drug design, as well as to explore its potential as a therapeutic agent. Additionally, further research could be done to explore the potential of 4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% as a probe for studying the structure and function of proteins, as well as to explore its potential as an inhibitor of enzymes involved in the metabolism of drugs and other molecules. Finally, further research could be done to explore the potential of 4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% as a tool for studying the interaction of proteins with small molecules.

Synthesis Methods

4-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% can be synthesized by the reaction of 4-chlorobenzoyl chloride with 4-trifluoromethoxyphenol in the presence of a base such as sodium carbonate. The reaction is carried out in a solvent such as dichloromethane at a temperature of 70-80°C. The reaction yields the product in a yield of 95%.